Cas no 1935987-56-6 (5-methoxypentane-2-thiol)

• Product Name: 5-methoxypentane-2-thiol
• CAS No: 1935987-56-6
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 6452078
• PubChem ID: 131166592
• Update Time: 2025-06-08

5-methoxypentane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-methoxypentane-2-thiol
• 2-Pentanethiol, 5-methoxy-

• Inchi： 1S/C6H14OS/c1-6(8)4-3-5-7-2/h6,8H,3-5H2,1-2H3
• InChI Key： DTONKQMYGQEDKX-UHFFFAOYSA-N
• SMILES： CC(S)CCCOC

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 168.9±23.0 °C(Predicted)
• pka: 10.81±0.10(Predicted)

Additional information on 5-methoxypentane-2-thiol

Introduction to 5-methoxypentane-2-thiol (CAS No. 1935987-56-6)

5-methoxypentane-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1935987-56-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement with a methoxy group and a thiol moiety, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of 5-methoxypentane-2-thiol consists of a five-carbon chain with a hydroxymethyl group attached to the second carbon and a thiol group at the fifth carbon. This configuration imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse functionalization strategies, which are highly sought after in drug discovery and material science.

In recent years, there has been growing interest in the exploration of thiol-containing compounds due to their role as key pharmacophores in numerous therapeutic agents. The thiol group, characterized by its high nucleophilicity, facilitates various chemical transformations such as nucleophilic substitution, addition reactions, and disulfide bond formation. These properties are particularly valuable in the development of bioactive molecules that target specific biological pathways.

The methoxy group in 5-methoxypentane-2-thiol further enhances its utility by influencing both its electronic and steric environment. The methoxy group is known to exhibit weakly basic properties, which can modulate the reactivity of the adjacent functional groups. This feature makes 5-methoxypentane-2-thiol an attractive candidate for constructing molecules with tailored electronic distributions, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have enabled more efficient access to 5-methoxypentane-2-thiol, making it more accessible for research applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to streamline its synthesis, allowing researchers to explore its potential in greater detail. These developments have opened new avenues for the development of novel therapeutic agents and functional materials.

The applications of 5-methoxypentane-2-thiol extend beyond pharmaceuticals into the realm of materials science. Its unique chemical properties make it suitable for the synthesis of polymers, coatings, and specialty chemicals that require specific reactivity patterns. For instance, the thiol group can participate in thiol-ene click chemistry, a powerful tool for creating covalent bonds between organic molecules under mild conditions. This capability is particularly useful in the development of advanced materials with tailored mechanical and chemical properties.

Moreover, the study of 5-methoxypentane-2-thiol has provided insights into the behavior of thiol-containing compounds in biological systems. Research has shown that thiols can act as antioxidants, protecting cells from oxidative stress by neutralizing reactive oxygen species. Additionally, thiols have been implicated in various signaling pathways, making them potential targets for therapeutic intervention. The structural features of 5-methoxypentane-2-thiol make it an interesting candidate for investigating these biological roles further.

In conclusion, 5-methoxypentane-2-thiol (CAS No. 1935987-56-6) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity patterns offer opportunities for innovation across multiple scientific disciplines. As research continues to uncover new synthetic strategies and applications, the significance of this compound is expected to grow further, contributing to advancements in drug discovery and material engineering.